Cas no 85430-27-9 (Methyl 2,5-dimethyl-3-methoxybenzoate)

• Product Name: Methyl 2,5-dimethyl-3-methoxybenzoate
• CAS No: 85430-27-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 4951139
• Update Time: 2025-04-23

Methyl 2,5-dimethyl-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-dimethyl-3-methoxybenzoate
• C1=C(C(=C(C=C1C)C(=O)OC)C)OC

• Inchi： 1S/C11H14O3/c1-7-5-9(11(12)14-4)8(2)10(6-7)13-3/h5-6H,1-4H3
• InChI Key： HLOGSRPDCGHFMI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=CC(C(=O)OC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5

Additional information on Methyl 2,5-dimethyl-3-methoxybenzoate

Methyl 2,5-dimethyl-3-methoxybenzoate (CAS No. 85430-27-9): Properties, Applications, and Market Insights

Methyl 2,5-dimethyl-3-methoxybenzoate (CAS No. 85430-27-9) is a specialized organic compound belonging to the class of aromatic esters. This compound, also known as methyl dimethoxy dimethylbenzoate, has garnered significant attention in various industrial and research applications due to its unique chemical structure and versatile properties. With the increasing demand for fine chemicals in pharmaceuticals, fragrances, and agrochemicals, understanding the characteristics and uses of Methyl 2,5-dimethyl-3-methoxybenzoate is essential for professionals in these fields.

The molecular formula of Methyl 2,5-dimethyl-3-methoxybenzoate is C₁₁H₁₄O₃, and it features a benzene ring substituted with two methyl groups, a methoxy group, and a methyl ester. This structural arrangement contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers often inquire about "synthesis of Methyl 2,5-dimethyl-3-methoxybenzoate" or "CAS 85430-27-9 applications," highlighting its relevance in modern chemistry.

One of the primary applications of Methyl 2,5-dimethyl-3-methoxybenzoate is in the fragrance industry. Its aromatic properties make it a suitable candidate for creating complex scents in perfumes and cosmetics. Additionally, its role as a building block in pharmaceutical intermediates has been explored, particularly in the development of novel therapeutic agents. The compound's stability under various conditions also makes it a preferred choice for laboratory research, where it is often used in studies related to organic reactions and catalysis.

In recent years, the demand for Methyl 2,5-dimethyl-3-methoxybenzoate has grown, driven by advancements in green chemistry and sustainable manufacturing. Industry professionals frequently search for "eco-friendly synthesis of Methyl 2,5-dimethyl-3-methoxybenzoate" or "CAS 85430-27-9 suppliers," reflecting the shift toward environmentally conscious practices. Manufacturers are now focusing on optimizing production processes to reduce waste and energy consumption, aligning with global sustainability goals.

The market for Methyl 2,5-dimethyl-3-methoxybenzoate is also influenced by its potential applications in agrochemicals. As the agricultural sector seeks innovative solutions for crop protection, this compound's derivatives are being investigated for their efficacy as pesticides or herbicides. Questions like "Methyl 2,5-dimethyl-3-methoxybenzoate in agriculture" or "benzoate derivatives for crop protection" are increasingly common in academic and industrial discussions.

From a regulatory perspective, Methyl 2,5-dimethyl-3-methoxybenzoate is generally regarded as safe for its intended uses, provided proper handling guidelines are followed. However, users are advised to consult safety data sheets (SDS) and comply with local regulations when working with this compound. Searches such as "CAS 85430-27-9 safety data" or "handling Methyl dimethoxy dimethylbenzoate" indicate a strong interest in its safe application.

In conclusion, Methyl 2,5-dimethyl-3-methoxybenzoate (CAS No. 85430-27-9) is a multifaceted compound with significant industrial and research potential. Its applications in fragrances, pharmaceuticals, and agrochemicals, coupled with the growing emphasis on sustainable chemistry, make it a topic of ongoing interest. As the scientific community continues to explore its properties and uses, this compound is poised to play a pivotal role in advancing various fields of chemistry and technology.